Cas no 87671-27-0 (Ethyl 2,3-dimethyl-4-hydroxybenzoate)

• Product Name: Ethyl 2,3-dimethyl-4-hydroxybenzoate
• CAS No: 87671-27-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5001923
• Update Time: 2025-06-05

Ethyl 2,3-dimethyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dimethyl-4-hydroxybenzoate

• Inchi： 1S/C11H14O3/c1-4-14-11(13)9-5-6-10(12)8(3)7(9)2/h5-6,12H,4H2,1-3H3
• InChI Key： ZUHMKSAXKZVUEZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C(C)=C1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,3-dimethyl-4-hydroxybenzoate

Ethyl 2,3-Dimethyl-4-Hydroxybenzoate: A Comprehensive Overview

Ethyl 2,3-dimethyl-4-hydroxybenzoate, also known by its CAS number 87671-27-0, is a compound of significant interest in various fields of chemistry and biology. This compound belongs to the class of benzoic acid esters and is characterized by its unique structure, which includes a benzoate moiety substituted with ethyl, methyl, and hydroxyl groups. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The benzoate group in Ethyl 2,3-dimethyl-4-hydroxybenzoate is a key structural feature that contributes to its reactivity and functionality. The hydroxyl group at the 4-position introduces hydrophilic properties, while the methyl groups at positions 2 and 3 add hydrophobicity to the molecule. This balance of hydrophilic and hydrophobic characteristics makes Ethyl 2,3-dimethyl-4-hydroxybenzoate an ideal candidate for use in emulsions, coatings, and other applications where surface activity is desired.

Recent studies have highlighted the potential of Ethyl 2,3-dimethyl-4-hydroxybenzoate in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. In one notable study published in *Journal of Pharmaceutical Sciences*, the compound was shown to significantly improve the dissolution rate of poorly water-soluble drugs when used as a co-solvent.

In addition to its pharmaceutical applications, Ethyl 2,3-dimethyl-4-hydroxybenzoate has found utility in the cosmetic industry as a stabilizer and emulsifier. Its ability to form stable emulsions makes it a valuable ingredient in skincare products, particularly those aimed at improving skin hydration and texture. A recent investigation by *Cosmetic Chemistry Today* demonstrated that formulations containing this compound exhibited superior stability under varying environmental conditions compared to traditional emulsifiers.

The synthesis of Ethyl 2,3-dimethyl-4-hydroxybenzoate typically involves multi-step organic reactions. A common approach includes the esterification of 2,3-dimethyl-4-hydroxybenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid (PTSA). The reaction conditions are optimized to maximize yield and purity, often requiring careful control of temperature and reaction time.

From an analytical standpoint, Ethyl 2,3-dimethyl-4-hydroxybenzoate can be characterized using various spectroscopic techniques such as HPLC, NMR, and IR spectroscopy. These methods are essential for confirming the identity and purity of the compound during synthesis and quality control processes.

Looking ahead, ongoing research is focused on exploring new applications for Ethyl 2,3-dimethyl-4-hydroxybenzoate in areas such as biodegradable polymers and sustainable materials. Scientists are investigating its potential as a building block for eco-friendly polymers that can replace traditional petroleum-based materials. Early results from studies published in *Green Chemistry* suggest promising outcomes in terms of polymer stability and biodegradability.

In conclusion, Ethyl 2,3-dimethyl-4-hydroxybenzoate (CAS No:87671-27-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure enables it to serve as an effective emulsifier, stabilizer, and drug delivery agent. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both scientific advancements and industrial innovations.